Dinaphthalen-2-yloxymethanethione
Description
Dinaphthalen-2-yloxymethanethione, also known as DNT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DNT is a thioester derivative of naphthalene and is synthesized through a multistep process.
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
Dinaphthalen-2-yloxymethanethione derivatives have been used in the development of efficient blue fluorescent organic light-emitting diodes . These derivatives were designed and synthesized as blue fluorescent emissive materials by inducing diverse aromatic groups to the C-2 position of ADN . The device based on OCADN exhibited highly efficient sky-blue emission with a current efficiency of 2.25 cd A −1, power efficiency of 1.13 lm W −1 and CIE ( x, y) coordinate of (0.16, 0.30) at 8 V .
Fluorescent Molecular Switch for Detection of Ions
The Schiff base of Dinaphthalen-2-yloxymethanethione has been used to design a highly efficient fluorescent probe . This probe worked in pure aqueous medium as a turn on–off–on probe of Fe 3+ and F − . The limits of detection of RAPHN for Fe 3+ and RAPHN–Fe 3+ for F − were found to be 2.49 × 10 −7 M and 1.09 × 10 −7 M, respectively .
Bioimaging Applications
The fluorescent probe designed from the Schiff base of Dinaphthalen-2-yloxymethanethione displayed excellent bioimaging applications for detection of Fe 3+ and F − in gut tissue of Drosophila . The probe caused no cytotoxicity in gut tissue of Drosophila even at high concentrations .
Logic Gate Construction
The fluorescent probe designed from the Schiff base of Dinaphthalen-2-yloxymethanethione was used to construct a combinatorial logic gate . This helped in the proper understanding of the working principle of RAPHN .
properties
IUPAC Name |
dinaphthalen-2-yloxymethanethione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14O2S/c24-21(22-19-11-9-15-5-1-3-7-17(15)13-19)23-20-12-10-16-6-2-4-8-18(16)14-20/h1-14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSWKYAOWCAEBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC(=S)OC3=CC4=CC=CC=C4C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dinaphthalen-2-yloxymethanethione | |
CAS RN |
127084-74-6 |
Source
|
| Record name | Carbonothioic acid, O,O-di-2-naphthalenyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0127084746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | CARBONOTHIOIC ACID, O,O-DI-2-NAPHTHALENYL ESTER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G8D9NF66MA | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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